Cas no 150-96-9 (3-Hydroxy-3-methylpentanoic acid)

3-Hydroxy-3-methylpentanoic acid Properties

Names and Identifiers

• Pentanoic acid,3-hydroxy-3-methyl-
• 3-Hydroxy-3-methylvaleric Acid
• 3-hydroxy-3-methylpentanoic acid
• 3-HYDROXY-3-METHYL-N-VALERIC ACID
• 3-Hydroxy-3-methyl-valeriansaeure
• Deoxymevalonic acid
• mevalonic acid
• Pentanoic acid,3-hydroxy-3-methyl
• Hydroxymethylvalericacid
• 3-HYDROXY-3-METHYL-N-PENTANOIC ACID
• 3-HYDROXY-3-METHYL-N-VALERIC ACID 95+%
• Pentanoic acid, 3-hydroxy-3-methyl-
• KEGHVPSZIWXTPY-UHFFFAOYSA-N
• 3-Methyl-3-hydroxypentansaure
• 3-Hydroxy-3-methylvalericAcid
• KEGHVPSZIWXTPY-UHFFFAOYSA-
• 3-hydroxy-3-methyl-pentanoic acid
• Valeric acid, 3-hydroxy-3-methyl-
• T
• 3-Hydroxy-3-methylpentanoic Acid
• 3-Hydroxy-3-methylpentanoicacid
• MFCD00059657
• AKOS009158756
• FT-0692186
• B9278982-F9F4-4255-B616-51324AF0D155
• D90920
• 150-96-9
• DTXSID80933847
• EN300-98348
• SCHEMBL380313
• SB84074
• A884125
• 3-Hydroxy-3-methylpentanoic acid, AldrichCPR
• AS-62216
• InChI=1/C6H12O3/c1-3-6(2,9)4-5(7)8/h9H,3-4H2,1-2H3,(H,7,8)
• H0626
• CS-0205329
• 3-Hydroxy-3-methylpentanoic acid
• 3-Hydroxy-3-methylvaleric acid
• DB-128384
• +Expand

• MDL： MFCD00059657
• InChIKey： KEGHVPSZIWXTPY-UHFFFAOYSA-N
• Inchi： 1S/C6H12O3/c1-3-6(2,9)4-5(7)8/h9H,3-4H2,1-2H3,(H,7,8)
• SMILES： O([H])C(C([H])([H])[H])(C([H])([H])C(=O)O[H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 132.07900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 132.078644
• Heavy Atom Count: 9
• Complexity: 111
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 57.5

Experimental Properties

• LogP: 0.62210
• PSA: 57.53000
• Refractive Index: 1.4450 to 1.4490
• Boiling Point: 144°C/19mmHg(lit.)
• Melting Point: Not available
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 119.5°C
• Density: 1,08 g/cm3

3-Hydroxy-3-methylpentanoic acid Security Information

• Symbol: GHS07
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xn N
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38-51-22
• Signal Word：warning

3-Hydroxy-3-methylpentanoic acid Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%